Journal Name:Glycobiology
Journal ISSN:0959-6658
IF:5.954
Journal Website:http://glycob.oxfordjournals.org/
Year of Origin:1990
Publisher:Oxford University Press
Number of Articles Per Year:85
Publishing Cycle:Monthly
OA or Not:Not
Glycobiology ( IF 5.954 ) Pub Date: 2023-04-27 , DOI:
10.1002/bkcs.12701
We established a novel heterogeneous catalytic system for the semi-hydrogenation of diphenylacetylene through hydrogen transfer from biomass as an abundant and cheap hydrogen source using a bimetallic PdCuFe3O4 nanoparticle catalyst. A wide range of carbohydrates from biomass sources were successfully utilized in the selective semi-hydrogenation of diphenylacethylene in 2-butanone/water.
Glycobiology ( IF 5.954 ) Pub Date: 2023-04-27 , DOI:
10.1002/bkcs.12710
A low-bandgap PBDTDTPD polymer is synthesized. It is a donor-acceptor-type polymer that consists of dialkylthiophenyl benzodithiophene (BDT) donor unit and N-octyl-2,7-dithia-5-aza-cyclopenta[a]pentalene-4,6-dione (DTPD) acceptor unit. The thienothiophene-fused strong-electron-withdrawing DTPD effectively reduces the bandgap of the resulting polymer and keeps its highest occupied molecular orbital low. Moreover, PBDTDTPD is thermally stable and dissolves well in typical organic solvents. PBDTDTPD:PC71BM(1:1) blend film showed a power conversion efficiency of 3.18% and a largely elevated open-circuit voltage of 0.75 V compared to that of well-known P3HT:PC61BM blend film. In this work, we prove that the DTPD moiety can be utilized to develop a future low-bandgap material that can absorb a broad wavelength of light and have high thermal stability, which are important characteristics for next-generation high-performance organic solar cells.
Glycobiology ( IF 5.954 ) Pub Date: 2023-04-27 , DOI:
10.1002/bkcs.12707
A new three-dimensional (3D) Zn-based metal–organic framework (Zn-MOF) with 1,3,5-benzenetribenzoate (BTB3−), [Zn4O(BTB)2(0.5H2O)4]·H2O·8DEF (1), has been prepared using the reaction between Zn(NO3)2·6H2O and a tritopic bridging ligand 1,3,5-benzenetribenzoic acid (H3BTB) in the presence of a potentially ditopic bridging ligand 3,3′-terphenyldicarboxylic acid (H2TPDC). Interestingly, TPDC2− ligand did not incorporate into the resulting Zn-MOF, and the title compound was not formed in the absence of TPDC2− ligand during the synthesis. After the solvate molecules were removed, Zn-MOF 1 exhibited a doubly interpenetrated 3D ant net with a large solvent accessible void. The powder x-ray diffraction pattern of the evacuated 1 did not change significantly compared to that of the as-prepared 1, thus indicating that 1 has permanent porosity. Gas sorption analyses were performed to investigate the sorption abilities of the evacuated 1 by using several different gases at suitable temperatures: N2, CO2, H2, and CH4.
Glycobiology ( IF 5.954 ) Pub Date: 2023-03-01 , DOI:
10.1002/bkcs.12688
Water-in-salt electrolyte (WiSE) is an extremely high-concentration aqueous solution where the salt outnumbers the solvent by weight and/or volume. Supercapacitors (SCs) incorporating lithium-free WiSE are promising energy storage systems due to their wide electrochemical stability window (ESW), high-ionic conductivity, low cost, and ecofriendliness. This review provides an overview of WiSE-based SCs, focusing on physicochemical properties, recent progress, and prospects of non-lithium WiSE-based SCs. The mechanisms of how WiSEs exhibit expanded ESW, high-ionic conductivity, and low-temperature tolerance are elaborated. Then, we summarized the current strategies for the lithium-free WiSE-based SCs categorized by cations (Na+, K+, other metallic cations, and non-metallic cations). In addition, the utilization of redox additives in WiSE-based SCs is presented. Finally, current challenges and perspectives for the application of Li-free WiSE into SCs are provided.
Glycobiology ( IF 5.954 ) Pub Date: 2023-04-07 , DOI:
10.1002/bkcs.12705
Three different types of TiO2 nanoparticles in anatase and rutile phases were subject to nanosecond 532-nm laser pulses in aqueous solution for enhanced reactivity in photocatalytic applications. Color changes observed during the laser processes resulted from laser pulse-induced heating of TiO2 surfaces to form surface disorder with surface defects. Interestingly, TiO2 nanoparticles with different size and bulk phases undergo different changes in surface morphology, bulk phase, and defect density under the same laser pulses. The results are related with the differences in the absorption by initial defects on the TiO2 surface. Our results show that the type and density of initial defects within TiO2 matrix are important in determining subsequent thermal equilibrium-driven changes. It is suggested that nanosecond laser pulses with energies lower than the bandgap of the semiconductor materials provide a chance for selective modification of oxide nanomaterials such as TiO2 for a new photoresponsive functionality in diverse applications.
Glycobiology ( IF 5.954 ) Pub Date: 2023-05-22 , DOI:
10.1002/bkcs.12718
With the recent global outbreaks of infectious diseases such as coronavirus disease 2019, developing a detection system capable of quickly and accurately diagnosing diseases on-site has become a pressing need. The ability to diagnose patients in the field is crucial for the prompt isolation and treatment of infected individuals and the prevention of the spread of the disease. Our research group has recently developed a surface-enhanced Raman scattering optofluidic system that enables rapid and accurate point-of-care diagnostics. This account will introduce the principle and configuration of the fluidic devices, such as lateral flow assay strips or microfluidic channels, and the portable Raman spectrometer. We will also highlight the challenges that must be addressed for using this system in clinical settings. Rapid and accurate diagnosis is critical for effective disease management and control, and developing this system can significantly improve our ability to respond to outbreaks of infectious diseases.
Glycobiology ( IF 5.954 ) Pub Date: 2023-06-27 , DOI:
10.1002/bkcs.12766
The recently developed water-insoluble tegoprazan (TPZ) belongs to the biopharmaceutical classification system (BCS) class II group was formulated through solid dispersion (SD) technology. SD formulations of TPZ were prepared using hydroxymethylcellulose (HPMC) and polyvinylpyrrolidone (PVP) polymers via the solvent evaporation method. SDs were characterized by scanning electron microscopy (SEM), powder x-ray diffraction (PXRD), and differential scanning calorimetry (DSC). In addition, the equilibrium solubility of SDs, in vitro dissolution, and in vivo bioavailability (BA) study in rats were performed. PXRD and DSC revealed that TPZ was successfully transformed to amorphous forms in SDs. The equilibrium solubility was enhanced by 15–18-fold, and in vitro dissolution was improved by approximately 2.2-fold. Consequently, the BA of TPZ was increased up to 2.1-fold. In conclusion, the use of SDs of TPZ using HPMC and PVP are considered a potential strategy to improve the therapeutic effect of TPZ via enhanced dissolution and BA.
Glycobiology ( IF 5.954 ) Pub Date: 2023-03-22 , DOI:
10.1002/bkcs.12698
Isocyanides have been extensively utilized in organic synthesis to construct valuable chemical structures. Classical Ugi 4-component reaction is the robust method to access diversely functionalized peptoids. By using well-established cyclization techniques, a variety of nitrogen heterocycles from commercially accessible compounds have been efficiently synthesized. Several transition metal-catalyzed processes have been developed to utilize isocyanide as a useful carbonyl nitrogen synthon. Recently developed synthetic methods, such as C–H bond activation and visible-light photocatalysis, have been adopted to the isocyanide chemistry to enhance the efficiency, availability, and novelty of the chemical processes. This review summarizes the reactivity of isocyanide classified by the activation modes of electrophilic, nucleophilic, and radical species, together with the seminal discoveries and recent advances in the past 10 years.
Glycobiology ( IF 5.954 ) Pub Date: 2023-05-11 , DOI:
10.1002/bkcs.12712
Volatile organic compounds (VOCs) provide insight into the taste and aroma of milk. VOCs in milk are typically analyzed using headspace gas chromatography–mass spectrometry (GC-MS). While static headspace GC-MS is a simple and widely applicable analytical technique for the analysis of VOCs in various samples, it has not been frequently applied to milk samples. In this study, static headspace GC-MS was used to compare the VOCs of three different brands of commercial milk. Three components were identified in the samples, that is, acetone, toluene, and 2-heptanone, where the concentration ranges of acetone, toluene, and 2-heptanone in the milk samples were 2.284–3.256, 0.028–0.178, and 0.014–0.020 μg/mL, respectively. A literature review found that all three components were previously reported in milk, while toluene and 2-heptanone were newly identified using headspace GC-MS in this study.
Glycobiology ( IF 5.954 ) Pub Date: 2023-03-01 , DOI:
10.1002/bkcs.12686
Two-dimensional (2D) materials are atomically thin materials that show quantum confinement effect. They have been studied as promising materials for field-effect transistors (FETs). The fabrication of an FET mainly concerns how to deposit metal electrodes and dielectrics onto the 2D material channel. And conventional fabrication processes are not optimized for novel applications of 2D FETs. This review aims to introduce recent studies regarding novel electrodes and dielectrics for 2D FETs. The devices made by these approaches show comparable performance to conventional FETs. And they feature new applications and easy fabrication. This review covers the topics in two sections: evaporation-free electrodes and nonoxide dielectrics. The former covers electrodes prepared without direct deposition of metals using evaporators or sputters. The latter encompasses alternatives to oxide dielectrics. These topics would be beneficial to realize the intrinsic properties of 2D materials and to assist fundamental research with prototyping FETs on a tabletop.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
生物2区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.10 | 110 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://mc.manuscriptcentral.com/glyco